2-Hydroxy-3'-ethoxyacetophenone

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 1-(3-ethoxyphenyl)-2-hydroxyethanone
• InChI: InChI=1S/C10H12O3/c1-2-13-9-5-3-4-8(6-9)10(12)7-11/h3-6,11H,2,7H2,1H3
• InChI Key: BFTFYPIUTRDXQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)CO

Description

2-Hydroxy-3'-ethoxyacetophenone is an aromatic ketone featuring a hydroxyl (-OH) group at the 2-position and an ethoxy (-OCH₂CH₃) group at the 3'-position of the acetophenone backbone. This substitution pattern influences its physicochemical properties, such as solubility, reactivity, and biological activity.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 2-Hydroxy-3'-ethoxyacetophenone with key analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents	Melting Point (°C)	Key Properties/Applications
This compound	Not explicitly listed	C₁₁H₁₄O₃ (inferred)	~194.23 (calc.)	2-OH, 3'-OCH₂CH₃	Not reported	Likely intermediate in organic synthesis
1-(3-Ethoxy-2-hydroxy-6-methoxyphenyl)ethanone	126405-76-3	C₁₁H₁₄O₄	210.23	2-OH, 3-OCH₂CH₃, 6-OCH₃	70	Synthesized via Friedel-Crafts acylation
2',3'-Dihydroxyacetophenone	13494-10-5	C₈H₈O₃	152.15	2'-OH, 3'-OH	Not reported	Precursor for antiproliferative agents
2-Hydroxy-4,6-dimethoxyacetophenone	Not provided	C₁₀H₁₂O₄	196.20	2-OH, 4-OCH₃, 6-OCH₃	Not reported	Antifungal activity against dermatophytes
Paeonol (2'-Hydroxy-4'-methoxyacetophenone)	552-41-0	C₉H₁₀O₃	166.18	2'-OH, 4'-OCH₃	50–52	Anti-inflammatory, antioxidant properties

Key Observations :

• Ethoxy vs.
• Synthetic Accessibility: Ethoxy-substituted derivatives often require specialized conditions, such as sodium ethoxide in DMF, as seen in the synthesis of 1-(3-Ethoxy-2-hydroxy-6-methoxyphenyl)ethanone .